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Compound of Interest

Compound Name:

N-(4-

fluorophenyl)cyclohexanecarboxa

mide

Cat. No.: B312733 Get Quote

Application Notes and Protocols for N-(4-
fluorophenyl)cyclohexanecarboxamide
Disclaimer: No specific Safety Data Sheet (SDS) is available for N-(4-
fluorophenyl)cyclohexanecarboxamide. The following information is compiled from data on

structurally related compounds, primarily Cyclohexanecarboxamide, and general laboratory

safety guidelines. Researchers should handle this compound with caution and perform a

thorough risk assessment before use.

Physical and Chemical Properties
This table summarizes the known physical and chemical properties of N-(4-
fluorophenyl)cyclohexanecarboxamide.
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Property Value Reference

Molecular Formula C₁₃H₁₆FNO [1][2]

Molecular Weight 221.27 g/mol [1][2]

IUPAC Name

N-(4-

fluorophenyl)cyclohexanecarb

oxamide

[1]

Appearance
White solid (based on

analogous compounds)

Solubility

Sparingly soluble in water

(inferred from

Cyclohexanecarboxamide)

[3]

Hazard Identification and Safety Precautions
The hazard information below is based on the GHS classification for the parent compound,

Cyclohexanecarboxamide, as no specific data is available for N-(4-
fluorophenyl)cyclohexanecarboxamide.
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Hazard Category
GHS Classification (for
Cyclohexanecarboxamide)

Pictogram

Signal Word Warning

Hazard Statements

H315: Causes skin irritation[3][4]. H319: Causes

serious eye irritation[3][4]. H335: May cause

respiratory irritation[3][4].

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray[4]. P264: Wash

skin thoroughly after handling[4]. P271: Use

only outdoors or in a well-ventilated area[4].

P280: Wear protective gloves/eye

protection/face protection[4]. P302+P352: IF ON

SKIN: Wash with plenty of soap and water[4].

P304+P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing[4].

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing[4]. P312: Call a POISON

CENTER or doctor if you feel unwell.

P403+P233: Store in a well-ventilated place.

Keep container tightly closed[4]. P501: Dispose

of contents/container to an approved waste

disposal plant[4].

Experimental Protocols
Protocol 1: Safe Handling and Personal Protective
Equipment (PPE)
This protocol outlines the necessary steps for safely handling N-(4-
fluorophenyl)cyclohexanecarboxamide in a laboratory setting.

1. Engineering Controls:
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Work in a well-ventilated area, preferably within a certified chemical fume hood, especially
when handling the solid powder to avoid inhalation of dust particles.
Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.

2. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.
Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves for any
tears or punctures before use.
Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes to prevent skin
exposure.

3. Hygiene Practices:

Avoid eating, drinking, or smoking in the laboratory.
Wash hands thoroughly with soap and water after handling the compound, before leaving the
laboratory, and before breaks.
Remove contaminated clothing immediately and wash it before reuse.

4. Weighing and Solution Preparation:

When weighing the solid compound, do so in a fume hood or on a balance with a draft shield
to minimize dust dispersal.
When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Protocol 2: Storage Procedures
This protocol describes the appropriate conditions for the storage of N-(4-
fluorophenyl)cyclohexanecarboxamide.

1. Storage Conditions:

Store in a tightly closed, properly labeled container.
Keep in a cool, dry, and well-ventilated area.
Store away from incompatible materials such as strong oxidizing agents.

2. Incompatible Materials:
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Strong oxidizing agents.
Strong acids and bases (based on general chemical reactivity).

Protocol 3: Spill and Emergency Procedures
This protocol provides a general guideline for responding to spills and exposures involving N-
(4-fluorophenyl)cyclohexanecarboxamide.

1. Spill Response:

Small Spills (Solid):
Evacuate the immediate area.
Wearing appropriate PPE, gently sweep up the spilled solid, avoiding dust generation.
Place the collected material into a sealed container for proper disposal.
Clean the spill area with a suitable solvent and then with soap and water.
Large Spills:
Evacuate the laboratory and alert others.
Contact the institution's emergency response team.
Prevent entry into the affected area until it is deemed safe.

2. Exposure Response:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.
Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap
and water for at least 15 minutes. Seek medical attention if irritation persists.
Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.
Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Visualizations
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Caption: Workflow for the safe handling of chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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